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Compound of Interest

Compound Name: Resolvin D2 n-3 DPA

Cat. No.: B14759272 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of Resolvin D2 n-3 DPA, fostering a culture of safety and

building trust in operational protocols. Resolvin D2 n-3 DPA, as a specialized pro-resolving

mediator, is often supplied in a solution of ethanol, which dictates the primary disposal

considerations.[1][2]

Immediate Safety and Handling Protocols
Resolvin D2 n-3 DPA is typically supplied in ethanol, a highly flammable liquid and vapor that

can cause serious eye irritation.[2] Adherence to strict safety protocols is crucial from the

moment of handling to the final disposal.

Key Safety and Handling Data
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Parameter Information Source

Formulation A solution in ethanol [1]

Primary Hazard
Highly flammable liquid and

vapor
[2]

Secondary Hazard Causes serious eye irritation [2]

Storage Temperature -80°C [1]

Stability ≥ 1 year at -80°C [1]

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat
[2]

Handling Precautions

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

[2]

Step-by-Step Disposal Procedure
The disposal of Resolvin D2 n-3 DPA must be conducted in accordance with all applicable

federal, state, and local regulations. The primary concern for disposal is the ethanol solvent.

1. Waste Collection:

All waste containing Resolvin D2 n-3 DPA, including unused solutions, empty vials, and

contaminated consumables (e.g., pipette tips), should be collected in a designated and

properly labeled hazardous waste container.

The container must be suitable for flammable liquids and clearly marked with "Hazardous

Waste," "Flammable," and the chemical constituents (Ethanol and Resolvin D2 n-3 DPA).

2. Segregation of Waste:

Do not mix this waste with other waste streams, particularly aqueous waste or waste

containing incompatible chemicals.

3. Neutralization/Deactivation (If Required):
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For trace amounts of Resolvin D2 n-3 DPA, specific deactivation protocols are not typically

required as the primary hazard is the solvent. The compound itself is a lipid mediator that is

unlikely to pose a significant environmental hazard in the small quantities used in research.

[1][3][4] However, it is best practice to consult your institution's Environmental Health and

Safety (EHS) office for specific guidance.

4. Final Disposal:

The sealed and labeled hazardous waste container should be transferred to your institution's

EHS department for final disposal.

Disposal will likely involve incineration by a licensed hazardous waste disposal company.

Important Considerations:

Aqueous solutions of resolvins should be discarded immediately after use.[5]

Always consult your institution's specific safety and disposal protocols. The information

provided here is a general guide and may need to be adapted to local regulations.

Experimental Workflow for Safe Disposal
To ensure a safe and compliant disposal process, the following workflow should be followed.
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Preparation

Waste Collection

Disposal Path

Start: Handling Resolvin D2 n-3 DPA

Wear appropriate PPE (Gloves, Safety Glasses, Lab Coat)

Work in a certified chemical fume hood

Use a designated hazardous waste container for flammable liquids

Initiate Waste Collection

Collect all contaminated materials (vials, tips, unused solution)

Label container with 'Hazardous Waste', 'Flammable', and contents

Securely seal the waste container

Finalize Waste Collection

Transfer to Institutional Environmental Health & Safety (EHS)

End: Compliant Disposal

Click to download full resolution via product page

A flowchart outlining the safe disposal workflow for Resolvin D2 n-3 DPA.
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Resolvin D2 Biosynthesis Pathway
Resolvin D2 n-3 DPA is a specialized pro-resolving mediator formed from docosapentaenoic

acid (n-3 DPA).[1] Understanding its origin can provide context to its biological role.

Biosynthesis of Resolvin D2 n-3 DPA

Eicosapentaenoic Acid (EPA)

Docosapentaenoic Acid (n-3 DPA)

Elongation & Desaturation

Docosahexaenoic Acid (DHA) Resolvin D2 n-3 DPA

Enzymatic Conversion in

Human Leukocytes

Click to download full resolution via product page

The biosynthetic pathway of Resolvin D2 n-3 DPA from n-3 DPA in human leukocytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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